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Compound of Interest

Compound Name:
(R)-(-)-2,2-Dimethylcyclopropane-

1-carboxamide

Cat. No.: B109103 Get Quote

CAS Number: 106462-18-4

This technical guide provides an in-depth overview of (R)-(-)-2,2-Dimethylcyclopropane-1-
carboxamide, a chiral building block of significant interest in pharmaceutical and agrochemical

research. The document is intended for researchers, scientists, and professionals in drug

development, offering a consolidated resource on its chemical properties, synthesis, and

primary applications.

Core Compound Properties
(R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide is a chiral organic compound featuring a

cyclopropane ring substituted with two methyl groups and a carboxamide functional group.[1]

Its rigid, three-dimensional structure and specific stereochemistry make it a valuable precursor

in asymmetric synthesis.[2]

Physicochemical Data
The key physicochemical properties of (R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide are

summarized in the table below.
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Property Value Reference(s)

CAS Number 106462-18-4

Molecular Formula C₆H₁₁NO

Molecular Weight 113.16 g/mol

Appearance Solid

Melting Point 135-139 °C

SMILES String CC1(C)C[C@H]1C(N)=O

InChI Key
YBZQRYWKYBZZNT-

BYPYZUCNSA-N

Solubility
Soluble in organic solvents,

limited solubility in water.
[1]

Safety and Handling
(R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide is classified as a hazardous substance.

Appropriate personal protective equipment (PPE), including gloves, eye protection, and a dust

mask, should be used when handling this compound.

Hazard Classification Code

Acute Toxicity, Oral Category 4

Skin Irritation Category 2

Skin Sensitization Category 1

Eye Irritation Category 2

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)

Data sourced from Sigma-Aldrich safety information.

Synthesis and Manufacturing
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The synthesis of enantiomerically pure (R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide is a

multi-step process that typically involves the synthesis of the racemic 2,2-dimethylcyclopropane

carboxylic acid, followed by chiral resolution and subsequent amidation.

Representative Experimental Protocols
Step 1: Synthesis of racemic 2,2-Dimethylcyclopropane carboxylic acid

A common route to the racemic acid involves the cyclopropanation of 2-methylpropene. For

example, a process using 2-methylbutenoic acid as a starting material can be employed, which

undergoes esterification, cyclopropanation, and hydrolysis to yield 2,2-dimethylcyclopropane

carboxylic acid.[3]

Step 2: Chiral Resolution of 2,2-Dimethylcyclopropane carboxylic acid

The resolution of the racemic acid is a critical step to isolate the desired (R)-enantiomer. One

documented method involves a two-step, one-pot biotransformation of rac-2,2-

dimethylcyclopropanecarbonitrile using both a nitrilase and an amidase. This process can be

designed to selectively produce (S)-(+)-2,2-dimethylcyclopropane-1-carboxamide, leaving

behind the (R)-2,2-dimethylcyclopropanecarboxylic acid as a byproduct, which can then be

isolated.[3] Another approach is the fractional crystallization of diastereomeric salts formed by

reacting the racemic acid with a chiral resolving agent, such as an optically active amine.[4][5]

Step 3: Amidation of (R)-(-)-2,2-Dimethylcyclopropane carboxylic acid

The final step is the conversion of the carboxylic acid to the primary amide. A general and

effective one-pot procedure involves the activation of the carboxylic acid with thionyl chloride

(SOCl₂) followed by the addition of ammonia.[1] Alternatively, the carboxylic acid can be

converted to an acyl chloride, which then reacts violently but effectively with a concentrated

solution of ammonia to form the amide.[2]

Applications in Research and Development
The primary application of (R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide is as a chiral

building block in the synthesis of more complex molecules, particularly in the pharmaceutical

industry.[2][6] The rigid cyclopropane scaffold can impart desirable properties to a drug
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molecule, such as increased potency, metabolic stability, and improved binding affinity to its

target.[6][7]

While its enantiomer, (S)-(+)-2,2-dimethylcyclopropane carboxamide, is a known key

intermediate in the synthesis of Cilastatin, an inhibitor of dehydropeptidase-I, the specific

applications of the (R)-(-)-enantiomer are less documented in publicly available literature.[3] It

is plausible that it is utilized in the synthesis of other pharmaceutical candidates where the (R)-

configuration is required for biological activity.

Biological Activity and Mechanism of Action
Based on extensive literature searches, there is currently no specific, publicly available data on

the biological activity, mechanism of action, or associated signaling pathways for (R)-(-)-2,2-
Dimethylcyclopropane-1-carboxamide itself. Its significance in the scientific literature is

predominantly as a chiral intermediate for organic synthesis. The broader class of

cyclopropane-containing molecules has been shown to exhibit a wide range of biological

activities, including antibacterial, antifungal, and antitumor properties, but these are not specific

to the title compound.

Visualizations
Synthetic Workflow
The following diagram illustrates a logical workflow for the synthesis of (R)-(-)-2,2-
Dimethylcyclopropane-1-carboxamide, starting from the racemic carboxylic acid.
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Caption: Synthetic workflow for (R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide.

Role as a Chiral Building Block
This diagram illustrates the conceptual role of (R)-(-)-2,2-Dimethylcyclopropane-1-
carboxamide as a chiral building block in the synthesis of a more complex, hypothetical target

molecule.
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Caption: Role as a chiral precursor in complex molecule synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide: A
Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b109103#r-2-2-dimethylcyclopropane-1-carboxamide-
cas-number-106462-18-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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